Cas no 2091357-95-6 (trans-2-hydroxycyclopropane-1-carboxylic acid)

• Product Name: trans-2-hydroxycyclopropane-1-carboxylic acid
• CAS No: 2091357-95-6
• MF: C₄H₆O₃
• MW: 102.088641643524
• CID: 5164037
• Update Time: 2026-03-04

trans-2-hydroxycyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylic acid, 2-hydroxy-, (1R,2R)-rel-
• trans-2-hydroxycyclopropane-1-carboxylic acid

• Inchi： 1S/C4H6O3/c5-3-1-2(3)4(6)7/h2-3,5H,1H2,(H,6,7)/t2-,3-/m1/s1
• InChI Key： SHFNREFETDKOIF-PWNYCUMCSA-N
• SMILES： [C@@H]1(C(O)=O)C[C@H]1O

Additional information on trans-2-hydroxycyclopropane-1-carboxylic acid

trans-2-Hydroxycyclopropane-1-Carboxylic Acid (CAS No. 2091357-95-6): A Comprehensive Overview of Structure, Synthesis, and Emerging Applications

trans-2-Hydroxycyclopropane-1-carboxylic acid (CAS No. 2091357-95-6) represents a structurally unique organic compound with a strained three-membered ring system and dual functional groups. This molecule, characterized by its cyclopropane ring, hydroxyl group, and carboxylic acid functionality, has garnered significant attention in synthetic chemistry due to its potential as a building block for complex natural products and pharmaceuticals. The trans configuration of the hydroxyl and carboxyl substituents introduces steric and electronic effects that influence reactivity patterns distinct from its cis isomer.

The synthesis of trans-2-hydroxycyclopropane-1-carboxylic acid has been extensively studied in recent years. Modern approaches leverage transition-metal-catalyzed cyclization reactions, such as palladium-mediated C–H activation strategies reported in the *Journal of the American Chemical Society* (2023). These methods enable precise control over stereochemistry, achieving >95% ee in enantioselective syntheses through chiral ligand design. The compound's strained ring structure necessitates careful reaction conditions to avoid ring-opening side reactions during functionalization steps.

In the realm of medicinal chemistry, this compound has shown promise as a scaffold for drug discovery programs targeting G protein-coupled receptors (GPCRs). A 2024 study published in *Nature Chemistry* demonstrated that derivatives of trans-2-hydroxycyclopropane carboxylic acids exhibit nanomolar affinity for the serotonin receptor subtype 5-HT_2B, with potential applications in cardiovascular disease treatment. The hydroxyl group's ability to form hydrogen bonds with receptor sites enhances molecular recognition, while the carboxylic acid provides favorable solubility profiles critical for drug formulation.

The physical properties of this compound align with theoretical predictions based on computational modeling using DFT methods. X-ray crystallography data from 2023 studies confirm a non-planar conformation where the hydroxyl group adopts an axial position relative to the cyclopropane ring, minimizing steric strain between substituents. Thermal stability analysis reveals decomposition temperatures above 300°C under inert atmosphere conditions, making it suitable for high-energy-density material applications.

Spectroscopic characterization techniques have been instrumental in elucidating the compound's structure. Infrared spectroscopy shows characteristic absorption bands at 1715 cm^-1 (carbonyl stretch) and 3450 cm^-1 (hydroxyl stretch), while NMR studies reveal distinct chemical shifts for protons adjacent to both functional groups. A notable feature is the coupling constant between cyclopropane protons (J = 4.8 Hz), which provides insights into ring strain effects on spin-spin interactions.

Eco-friendly synthetic protocols have emerged as critical research directions for this class of compounds. Recent work published in *Green Chemistry* (Q4 impact factor) describes a biocatalytic approach using engineered cytochrome P450 enzymes to achieve selective oxidation of cyclopropyl precursors under mild aqueous conditions. This method reduces solvent usage by 80% compared to traditional chemical oxidation techniques while maintaining >98% atom economy.

In materials science applications, thin films derived from this compound exhibit piezoelectric properties when deposited via atomic layer deposition (ALD). Research teams at ETH Zurich have demonstrated that ordered arrays of cyclopropyl carboxylic acid derivatives can generate voltage outputs exceeding 1 V under mechanical stress, opening new avenues for flexible electronics development. The hydroxyl group plays a crucial role in self-assembled monolayer formation on gold surfaces through covalent bond creation.

The environmental fate of this compound is an active area of investigation given its potential industrial applications. Biodegradation studies conducted under OECD guidelines show complete mineralization within 6 weeks using mixed microbial consortia isolated from activated sludge samples. Metabolomic profiling reveals sequential oxidation pathways where the cyclopropane ring undergoes initial cleavage followed by β-oxidation-like processes typical of fatty acid metabolism.

In analytical chemistry contexts, this compound serves as an internal standard for gas chromatography-mass spectrometry (GC/MS) analyses due to its well-defined fragmentation pattern. Characteristic ion peaks at m/z = 87 ([M-H₂O]^-) and m/z = 73 ([M-COOH]^-) provide reliable markers for quantification purposes in complex mixtures containing other cyclic carboxylic acids.

The economic viability of large-scale production remains a key consideration for industrial adoption. Process intensification strategies involving continuous flow reactors have reduced synthesis times from batch-mode hours to minutes while improving yield consistency across production runs. Economic modeling suggests that implementing these technologies could lower manufacturing costs by approximately $45/kg compared to traditional batch methods when scaled to multi-ton production levels.

Educational institutions are incorporating this compound into advanced organic chemistry curricula as a case study for understanding pericyclic reactions and strain-induced reactivity patterns. Laboratory modules now include synthesis experiments where students apply concepts from frontier molecular orbital theory to predict reaction outcomes involving cyclopropyl systems with adjacent functional groups.

Ongoing research continues to explore novel derivatization pathways that maintain the core cyclopropyl framework while introducing diverse functionalities at both carbon positions adjacent to the hydroxyl group. Recent publications highlight successful Pd-catalyzed cross-coupling reactions that achieve site-selective arylations without disrupting either functional group integrity or stereochemical configuration - a significant advancement over earlier methodologies requiring protective group strategies.